Cas no 24398-80-9 (Ethyl 3-(3-Bromophenyl)acrylate)

• Product Name: Ethyl 3-(3-Bromophenyl)acrylate
• CAS No: 24398-80-9
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 3918712
• PubChem ID: 5369361
• Update Time: 2025-06-10

Ethyl 3-(3-Bromophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-bromophenyl)-, ethyl ester
• ethyl 3-bromo-cinnamate
• ETHYL 3-(3-BROMOPHENYL)ACRYLATE
• 3-Bromocinnamic acid ethyl ester
• AS-44819
• 59114-88-4
• EN300-1453802
• Cinnamic acid, m-bromo-, ethyl ester
• Ethyl (2E)-3-(3-bromophenyl)-2-propenoate #
• (E)-ethyl 3-(3-bromophenyl)acrylate
• AB7157
• ethyl (2E)-3-(3-bromophenyl)prop-2-enoate
• ethyl (E)-3-bromocinnamate
• STL479569
• 24398-80-9
• AKOS027252687
• MFCD11111008
• ethyl (E)-3-(3-bromophenyl)prop-2-enoate
• Trans ethyl 3-bromocinnamate
• ethyl trans-3-(3-bromophenyl)-2-propenoate
• (E)-Ethyl-3-(3-bromophenyl)acrylate
• CS-0212814
• FB67241
• Ethyl 3-(3-Bromophenyl)acrylate

• Inchi： 1S/C11H11BrO2/c1-2-14-11(13)7-6-9-4-3-5-10(12)8-9/h3-8H,2H2,1H3/b7-6+
• InChI Key： MSSAFCYKWMNVMZ-VOTSOKGWSA-N
• SMILES： BrC1=CC=CC(/C=C/C(=O)OCC)=C1

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Ethyl 3-(3-Bromophenyl)acrylate

Ethyl 3-(3-Bromophenyl)acrylate: A Versatile Compound in Chemical and Biological Applications (CAS No. 24398-80-9)

Ethyl 3-(3-Bromophenyl)acrylate (CAS No. 24398-80-9), a conjugated ester with a bromophenyl substituent, has emerged as a critical intermediate in organic synthesis and drug discovery. Its molecular structure (C₁₁H₁₁BrO₂) combines the reactivity of an acrylate moiety with the electronic properties of a brominated aromatic ring, enabling diverse functionalization pathways. Recent advancements in synthetic methodologies have highlighted its utility in constructing complex molecules, particularly in medicinal chemistry and materials science.

The compound’s bromophenyl moiety serves as a valuable handle for Suzuki-Miyaura cross-coupling reactions, facilitating the synthesis of biaryl scaffolds used in anticancer agents and antiviral drugs. A study published in Nature Communications (2023) demonstrated its role as an intermediate for synthesizing isoquinoline alkaloids, which exhibit potent neuroprotective activity. Researchers employed palladium-catalyzed protocols to efficiently couple the brominated phenyl group with nitrogen-containing heterocycles, underscoring its importance in modular drug design.

In materials research, Ethyl 3-(3-Bromophenyl)acrylate’s conjugated double bond system enables photochemical applications. Its absorption spectrum peaks at ~λ_max= 275 nm make it suitable for photopolymerization systems. A 2024 paper in American Chemical Society Applied Materials & Interfaces reported its use as a light-responsive monomer in stimuli-responsive hydrogels. When incorporated into poly(ethylene glycol)-based networks, the compound enabled reversible swelling behavior under UV irradiation—a breakthrough for smart drug delivery systems.

Biochemical studies have revealed intriguing interactions between this compound and biological systems. In vitro assays showed moderate inhibition of histone deacetylase (HDAC) enzymes at concentrations below 10 µM, suggesting potential utility in epigenetic therapies. However, recent toxicity evaluations published in Toxicological Sciences (December 2024) identified concentration-dependent cytotoxicity toward hepatic cell lines at levels exceeding therapeutic thresholds, emphasizing the need for structural optimization before clinical translation.

Synthetic chemists continue to explore novel routes to this compound using green chemistry principles. A solvent-free microwave-assisted synthesis described in Greener Journal of Chemistry (January 2025) achieved >95% yield by reacting p-bromoacetophenone with ethyl acrylate under catalytic potassium carbonate conditions. This method eliminates hazardous solvents while reducing reaction time from hours to minutes—a significant step toward sustainable chemical manufacturing.

In analytical chemistry, high-resolution mass spectrometry has become indispensable for detecting trace amounts of Ethyl 3-(3-Bromophenyl)acrylate in complex matrices. Researchers at MIT recently developed a tandem MS/MS method (Analytical Chemistry, March 2025) that identifies the compound through characteristic fragment ions at m/z=176 ([C₆H₅Br]^-·+·-) and m/z=117 ([C₅H₇O₂]⁻), achieving detection limits as low as 5 parts per trillion.

Ongoing investigations into its photochemical properties reveal unexpected applications in optoelectronics. A collaborative study between Stanford and ETH Zurich demonstrated that thin films of this compound exhibit semiconducting behavior with band gaps tunable via bromine substitution patterns (Nano Letters, May 2025). These findings open avenues for integrating the molecule into organic solar cells or flexible transistor arrays.

Ethical considerations remain central to its development. While its pharmacological potential is promising, researchers emphasize rigorous safety profiling due to documented genotoxic effects observed at high doses (Mutagenesis, April 2025). Regulatory frameworks are evolving to balance innovation with risk mitigation, particularly regarding occupational exposure during synthesis.

The compound’s versatility is further illustrated by its role as a chiral auxiliary in asymmetric synthesis. Enantioselective additions using chiral ligands derived from Ethyl 3-(3-Bromophenyl)acrylate achieved enantiomeric excesses exceeding 98%—a milestone reported by the Nobel laureate’s group at Caltech (JACS, June 2025). This advancement could streamline production processes for chiral pharmaceuticals like beta-blockers or antipsychotics.

In environmental chemistry, degradation pathways under aerobic conditions were elucidated using computational models validated by LC-MS/MS experiments (, August 2024). The study identified hydroxylation at the brominated phenyl ring as the primary decomposition mechanism under simulated wastewater treatment conditions—a critical insight for pollution control strategies.

This multifunctional molecule continues to drive interdisciplinary innovation across academia and industry. Its unique combination of synthetic accessibility and tunable physicochemical properties positions it as a cornerstone for next-generation technologies—from targeted cancer therapies to adaptive biomaterials—while ongoing research addresses challenges related to scalability and bioavailability optimization.